Cas no 1196146-61-8 (2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine)

2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine is a heterocyclic organic compound featuring a naphthyridine core with a methyl substituent at the 2-position and a partially saturated ring system. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic framework enhances rigidity, which can improve binding affinity in drug design. The compound’s versatility allows for further functionalization, enabling the development of targeted bioactive molecules. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions facilitates handling and storage, supporting its use in diverse synthetic pathways.
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine structure
1196146-61-8 structure
Product Name:2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
CAS No:1196146-61-8
MF:C9H12N2
MW:148.204981803894
CID:1208633
PubChem ID:68086299
Update Time:2025-10-29

2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydro-2-methyl-1,7-naphthyridine
    • 2-methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
    • SCHEMBL10272539
    • 1196146-61-8
    • F18601
    • A892525
    • AB70133
    • 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
    • Inchi: 1S/C9H12N2/c1-7-2-3-8-4-5-10-6-9(8)11-7/h2-3,10H,4-6H2,1H3
    • InChI Key: WPPNBKOCFRWOQJ-UHFFFAOYSA-N
    • SMILES: N1CC2C(=CC=C(C)N=2)CC1

Computed Properties

  • Exact Mass: 148.10016
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.045±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 250.8±35.0 ºC (760 Torr),
  • Flash Point: 105.5±25.9 ºC,
  • Solubility: Dissolution (87 g/l) (25 º C),
  • PSA: 24.92

2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M340183-5mg
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
1196146-61-8
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$ 50.00 2022-06-03
TRC
M340183-10mg
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
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$ 70.00 2022-06-03
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$ 295.00 2022-06-03
Chemenu
CM232478-1g
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Chemenu
CM232478-1g
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Alichem
A219008059-250mg
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Alichem
A219008059-1g
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Ambeed
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Additional information on 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine

Recent Advances in the Study of 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS: 1196146-61-8)

The compound 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS: 1196146-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research involving 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine is its role as a selective inhibitor of specific kinase enzymes. Kinases are critical targets in the treatment of numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent publications have highlighted the compound's ability to selectively inhibit certain kinases with high affinity, thereby offering a potential pathway for the development of novel therapeutics. The structural features of the compound, including its methyl group and tetrahydro-naphthyridine scaffold, contribute to its unique binding properties and selectivity.

In addition to its kinase inhibitory activity, 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine has also been investigated for its potential in central nervous system (CNS) disorders. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted drugs. Researchers have explored its effects on neurotransmitter systems, particularly those involving dopamine and serotonin, suggesting possible applications in the treatment of psychiatric and neurological conditions such as depression, schizophrenia, and Parkinson's disease.

The synthesis of 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is essential for further pharmacological and clinical studies. Novel catalytic approaches and green chemistry techniques have been employed to optimize the synthesis, reducing the environmental impact and improving yield and purity. These developments are crucial for the compound's transition from laboratory research to industrial-scale production.

Pharmacokinetic and toxicological studies of 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine have provided valuable insights into its safety profile and metabolic pathways. Recent findings indicate that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life. Toxicological assessments have shown minimal off-target effects at therapeutic doses, further supporting its potential as a drug candidate. However, additional studies are needed to fully elucidate its long-term safety and efficacy in humans.

In conclusion, 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS: 1196146-61-8) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and advancing it through clinical trials. The continued exploration of this compound holds significant potential for addressing unmet medical needs in various disease areas.

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